Cas no 16831-05-3 (3-Buten-2-one,4-(2,4-dimethoxyphenyl)-)

• Product Name: 3-Buten-2-one,4-(2,4-dimethoxyphenyl)-
• CAS No: 16831-05-3
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 184233
• PubChem ID: 6179599
• Update Time: 2025-04-19

3-Buten-2-one,4-(2,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,4-(2,4-dimethoxyphenyl)-
• (E)-4-(2,4-dimethoxyphenyl)but-3-en-2-one
• 4t-(2,4-Dimethoxy-phenyl)-but-3-en-2-on
• 4t-(2,4-dimethoxy-phenyl)-but-3-en-2-one
• AC1O1S4I
• CHEMBL104812
• NSC281651
• 16831-05-3
• CS-0274643
• SCHEMBL10467161
• EN300-1859316
• NSC-281651
• SCHEMBL10467163
• 118709-63-0
• 4-(2,4-dimethoxyphenyl)but-3-en-2-one
• ZUTATYBHSGKFPX-SNAWJCMRSA-N

• Inchi： 1S/C12H14O3/c1-9(13)4-5-10-6-7-11(14-2)8-12(10)15-3/h4-8H,1-3H3/b5-4+
• InChI Key： ZUTATYBHSGKFPX-SNAWJCMRSA-N
• SMILES： O(C)C1C=C(C=CC=1/C=C/C(C)=O)OC

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• LogP: 2.30600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes